Cas no 2648998-60-9 (1-(2-Isocyanatopropan-2-yl)-3-methyl-2-nitrobenzene)

• Product Name: 1-(2-Isocyanatopropan-2-yl)-3-methyl-2-nitrobenzene
• CAS No: 2648998-60-9
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 5835717
• PubChem ID: 165661540
• Update Time: 2025-05-24

1-(2-Isocyanatopropan-2-yl)-3-methyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-isocyanatopropan-2-yl)-3-methyl-2-nitrobenzene
• EN300-1838843
• 2648998-60-9
• 1-(2-Isocyanatopropan-2-yl)-3-methyl-2-nitrobenzene

• Inchi： 1S/C11H12N2O3/c1-8-5-4-6-9(10(8)13(15)16)11(2,3)12-7-14/h4-6H,1-3H3
• InChI Key： SHDSDGOBEQKCIN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=CC=CC=1C(C)(C)N=C=O)=O

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.2Ų

Additional information on 1-(2-Isocyanatopropan-2-yl)-3-methyl-2-nitrobenzene

1-(2-Isocyanatopropan-2-yl)-3-methyl-2-nitrobenzene: A Comprehensive Overview

1-(2-Isocyanatopropan-2-yl)-3-methyl-2-nitrobenzene, also known by its CAS number 2648998-60-9, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in advanced material synthesis and chemical engineering. Recent studies have highlighted its role in the development of novel materials with enhanced properties, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 1-(2-isocyanatopropan-2-yl)-3-methyl-2-nitrobenzene consists of a benzene ring substituted with three distinct groups: an isocyanate group, a methyl group, and a nitro group. The isocyanate group (-NCO) is attached to the benzene ring at the 1-position, while the methyl group (-CH₃) and nitro group (-NO₂) are located at the 3-position and 2-position, respectively. This arrangement imparts the compound with unique electronic and steric properties, which are crucial for its reactivity and functionality.

Recent research has focused on the synthesis and characterization of this compound, particularly its application as an intermediate in the production of high-performance polymers. The isocyanate group in the molecule acts as a reactive site, enabling it to undergo polymerization reactions to form polyurethanes or other polymeric materials. These materials exhibit excellent mechanical properties, thermal stability, and resistance to environmental factors, making them ideal for use in aerospace, automotive, and electronic industries.

In addition to its role in polymer synthesis, 1-(2-isocyanatopropan-2-yl)-3-methyl-2-nitrobenzene has been explored for its potential in drug delivery systems. The nitro group within the molecule serves as a bioisostere for other functional groups, allowing it to interact with biological systems in specific ways. This property has led to investigations into its use as a precursor for pharmaceutical compounds with targeted therapeutic effects.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution and oxidation processes. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the resulting product meets industrial standards. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the molecular structure and purity of the compound.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the electronic properties of 1-(2-isocyanatopropan-2-yl)-3-methyl-2-nitrobenzene. Quantum mechanical calculations have revealed insights into its electronic structure, which is critical for predicting its reactivity under various conditions. These findings have been instrumental in designing more efficient synthetic pathways and tailoring the compound's properties for specific applications.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of this compound. Results indicate that under certain conditions, it can undergo biodegradation, reducing its environmental footprint. However, further research is required to fully understand its long-term effects on ecosystems and develop strategies for safe handling and disposal.

The versatility of 1-(2-isocyanatopropan-2-yl)-3-methyl-2-nitrobenzene lies in its ability to serve as both a reactive intermediate and a functional material. Its applications span across multiple disciplines, from materials science to pharmacology, underscoring its importance in modern chemical research. As technology continues to evolve, this compound is expected to find new uses in emerging fields such as nanotechnology and green chemistry.

In conclusion, 1-(2-isocyanatopropan-2-yl)-3-methyl-2-nitrobenzene, with its unique structure and diverse applications, remains a focal point for scientific exploration. Its role as a key intermediate in polymer synthesis and drug delivery systems highlights its significance in both industrial and academic settings. As researchers continue to uncover new insights into its properties and potential uses, this compound will undoubtedly play an increasingly important role in shaping future advancements in chemistry and related fields.